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These application notes provide a comprehensive overview and detailed protocols for
conducting CRISPR-Cas9 based genetic screens to identify mechanisms of resistance to
dCeMM2, a molecular glue degrader that induces the degradation of cyclin K.

Introduction

dCeMM2 is a small molecule that functions as a "molecular glue," inducing the proximity of the
CDK12-cyclin K complex to the CRL4B E3 ubiquitin ligase complex. This induced proximity
leads to the ubiquitination and subsequent proteasomal degradation of cyclin K, resulting in cell
cycle arrest and apoptosis in sensitive cancer cell lines.[1][2][3][4] However, as with many
targeted therapies, the development of drug resistance is a significant clinical challenge.
CRISPR-based functional genomics screens are powerful tools to systematically interrogate
the genome and identify gene knockouts that confer resistance to dCeMM2, thereby
elucidating the compound's mechanism of action and potential resistance pathways.

Principle of the Assay
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A pooled CRISPR knockout screen is used to identify genes whose loss of function confers
resistance to dCeMM2. A population of Cas9-expressing cells is transduced with a lentiviral
library of single guide RNAs (sgRNASs) targeting thousands of genes. Each cell receives a
single sgRNA, which directs the Cas9 nuclease to a specific genomic locus, creating a gene
knockout. The population of knockout cells is then treated with dCeMM2 at a concentration that
is cytotoxic to the parental cells. Cells with gene knockouts that confer resistance to dCeMM2
will survive and proliferate, leading to an enrichment of the corresponding sgRNAs in the
surviving cell population. Deep sequencing of the sgRNA cassette from the initial and final cell
populations allows for the identification of enriched sgRNAS, thereby pinpointing the genes
whose loss confers resistance.

Signaling Pathway of dCeMM2 Action

The following diagram illustrates the proposed mechanism of action for dCeMM2, leading to
the degradation of Cyclin K.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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